molecular formula C8H14O B8655441 1-(3-Ethylcyclobutyl)ethanone

1-(3-Ethylcyclobutyl)ethanone

Cat. No. B8655441
M. Wt: 126.20 g/mol
InChI Key: CFXVQAFALKCPFF-UHFFFAOYSA-N
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Description

1-(3-Ethylcyclobutyl)ethanone is a useful research compound. Its molecular formula is C8H14O and its molecular weight is 126.20 g/mol. The purity is usually 95%.
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properties

Product Name

1-(3-Ethylcyclobutyl)ethanone

Molecular Formula

C8H14O

Molecular Weight

126.20 g/mol

IUPAC Name

1-(3-ethylcyclobutyl)ethanone

InChI

InChI=1S/C8H14O/c1-3-7-4-8(5-7)6(2)9/h7-8H,3-5H2,1-2H3

InChI Key

CFXVQAFALKCPFF-UHFFFAOYSA-N

Canonical SMILES

CCC1CC(C1)C(=O)C

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

Procedure details

A solution of 6.61 g of 3-ethylcyclobutane-1-carboxylic acid, in 52 ml of distilled ether was stirred under argon at 0°. Methyllithium (85.0 ml of a 1.53 M solution in ether) was added dropwise over a 30 minute period. The reaction mixture was stirred for three hours at 25°, then quenched with 7.3 water-methanol. The layers were separated, and the aqueous layer extracted with ether. The combined organic layers were washed with brine, dried, filtered and the solvents evaporated in vacuo. The resultant oil was distilled (aspirator vacuum) to afford 5.5 g of 1-acetyl-3-ethylcyclobutane, as a clear oil (bp 64°-67°). The material had the following spectral characteristics: nmr (CDCl3)δ0.80 and 0.82 (3H total, pair of t, each J=7.0 Hz), 1.10 and 1.12 (ca. 1.5 H total, pair of s, side product 1-[2-hydroxyprop-2-yl]-3-ethylcyclobutane), 1.0-2.4 (7H, m), 2.07 and 2.09 (3H total, pair of s) and 2.7-3.5 ppm (1H, m); ir (CHCl3) 935, 1175, 1370, 1460, 1705, 2870, 2930 and 2970 cm-1, also small 3200-3600 broad and 3600 cm-1 for the side product noted above.
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